2-Ethynyl-5-methylaniline

• Molecular Formula: C9H9N
• Molecular Weight: 131.17 g/mol
• IUPAC Name: 2-ethynyl-5-methylaniline
• InChI: InChI=1S/C9H9N/c1-3-8-5-4-7(2)6-9(8)10/h1,4-6H,10H2,2H3
• InChI Key: KBGKFDAVRIHWAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C#C)N

Description

2-Ethynyl-5-methylaniline is an aromatic amine derivative featuring a methyl group at the 5-position and an ethynyl (C≡CH) substituent at the 2-position of the benzene ring. While direct data on this compound is absent in the provided literature, its structural analogs, such as 5-(ethylsulfonyl)-2-methoxyaniline and 2-Methoxy-5-methylaniline, highlight the significance of substituent positioning and electronic effects in determining reactivity, synthesis pathways, and pharmacological utility .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-Ethynyl-5-methylaniline (hypothetical) with structurally related aniline derivatives from the provided evidence, focusing on substituent effects, synthesis, and applications.

Substituent Electronic Effects

• Ethynyl (-C≡CH) : Strong electron-withdrawing due to sp-hybridization, reducing electron density on the aromatic ring. This contrasts with methoxy (-OCH₃) in 2-Methoxy-5-methylaniline, which donates electrons via resonance, enhancing electrophilic substitution reactivity at ortho/para positions .
• Ethylsulfonyl (-SO₂Et) : A strongly electron-withdrawing group in 5-(ethylsulfonyl)-2-methoxyaniline, which stabilizes negative charges and directs reactions to meta positions. This differs from ethynyl groups, which may favor para substitution due to steric and electronic factors .
• Chloro (-Cl): Moderately electron-withdrawing in 5-Chloro-2-methylaniline, less pronounced than ethynyl or sulfonyl groups, but still influencing regioselectivity in coupling reactions .